Cas no 1557732-35-0 (6-Bromo-4-methylindoline)

• Product Name: 6-Bromo-4-methylindoline
• CAS No: 1557732-35-0
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 4821260
• Update Time: 2025-07-21

6-Bromo-4-methylindoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methylindoline

• Inchi： 1S/C9H10BrN/c1-6-4-7(10)5-9-8(6)2-3-11-9/h4-5,11H,2-3H2,1H3
• InChI Key： ZSTMOQPFWRUTAR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)NCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 3
• Topological Polar Surface Area: 12

Additional information on 6-Bromo-4-methylindoline

Recent Advances in the Study of 6-Bromo-4-methylindoline (CAS: 1557732-35-0) in Chemical Biology and Pharmaceutical Research

6-Bromo-4-methylindoline (CAS: 1557732-35-0) is a structurally unique indoline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds. Recent studies have highlighted its potential in modulating key signaling pathways involved in cancer, inflammation, and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Bromo-4-methylindoline as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo-substituent for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the indoline core. The resulting compounds showed promising activity against BTK with IC50 values in the low nanomolar range, suggesting potential applications in B-cell malignancies and autoimmune disorders.

In the field of CNS drug discovery, 6-Bromo-4-methylindoline has emerged as a key scaffold for developing sigma-1 receptor modulators. A recent patent application (WO2023056342) describes its use in creating novel compounds with neuroprotective effects. The methyl group at the 4-position appears to confer optimal lipophilicity for blood-brain barrier penetration, while the bromo-substituent allows for further structural elaboration through various coupling reactions.

From a synthetic chemistry perspective, recent advances have improved the scalability of 6-Bromo-4-methylindoline production. A 2024 Organic Process Research & Development publication detailed an optimized continuous flow synthesis route that achieves >90% yield with significantly reduced reaction times compared to traditional batch methods. This development addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

The compound's mechanism of action appears to be context-dependent based on its structural modifications. In cancer research, derivatives of 6-Bromo-4-methylindoline have shown dual activity as both kinase inhibitors and epigenetic modulators. A recent Cell Chemical Biology study revealed that certain analogs can simultaneously inhibit histone deacetylases (HDACs) and cyclin-dependent kinases (CDKs), representing a promising polypharmacology approach to cancer treatment.

Looking forward, the unique properties of 6-Bromo-4-methylindoline position it as a valuable tool compound for chemical biology studies and drug discovery. Its versatility in medicinal chemistry transformations, combined with recent synthetic accessibility improvements, suggests it will continue to play an important role in the development of novel therapeutic agents across multiple disease areas.